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Compound of Interest

Compound Name: Diisobutylphosphite

CAS No.: 1189-24-8

Cat. No.: B049222 Get Quote

This guide provides an in-depth exploration of diisobutyl phosphite (DIBP), a versatile

organophosphorus reagent with significant applications in synthetic chemistry, particularly

within the pharmaceutical and agrochemical industries. Intended for researchers, chemists, and

drug development professionals, this document moves beyond a simple recitation of properties

to offer a cohesive narrative grounded in mechanistic understanding and practical application.

We will delve into the core characteristics of DIBP, its synthesis, its pivotal role in carbon-

phosphorus bond formation, and the safety protocols essential for its handling, providing a

holistic view rooted in scientific integrity and field-proven expertise.

Core Chemical Identity and Physicochemical
Properties
Diisobutyl phosphite, systematically named bis(2-methylpropyl) phosphonate, is a dialkyl

phosphite ester. Its unique reactivity is largely governed by the tautomeric equilibrium between

the phosphite and phosphonate forms, with the phosphonate form (possessing a P-H bond)

typically predominating and serving as the reactive species in many key transformations.

The fundamental properties of diisobutyl phosphite are summarized below for rapid reference

and comparison.
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Property Value Reference(s)

CAS Number 1189-24-8 [1][2][3]

Molecular Formula C₈H₁₉O₃P [2][3]

Molecular Weight 194.21 g/mol [2][3]

Appearance
Colorless to almost colorless

clear liquid
[4]

Boiling Point 138 °C @ 55 mmHg [4][5]

Density 0.98 g/cm³ [4][5]

Refractive Index 1.4180 - 1.4220 [4]

Vapor Pressure 0.073 mmHg @ 25 °C [6]

Purity >95.0% (GC) [6]

Synonyms

Diisobutyl phosphonate,

Phosphorous Acid Diisobutyl

Ester, Bis(2-methylpropyl)

phosphonate

[4][7]

Synthesis of Diisobutyl Phosphite
The industrial synthesis of dialkyl phosphites like DIBP is typically achieved through the

reaction of phosphorus trichloride (PCl₃) with the corresponding alcohol, in this case,

isobutanol. The causality behind this choice is the high reactivity of the P-Cl bonds and the

ready availability of the starting materials.

The reaction proceeds via the stepwise substitution of chloride ions on the phosphorus center

by isobutoxide groups. Anhydrous conditions are critical to prevent the hydrolysis of

phosphorus trichloride to phosphorous acid, which would lead to unwanted byproducts. The

reaction is typically performed in the presence of a base or by controlling the stoichiometry to

neutralize the hydrogen chloride (HCl) gas that is evolved.

A generalized workflow for this synthesis is depicted below.
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Caption: Generalized workflow for the synthesis of Diisobutyl Phosphite.

Key Applications in Synthetic Chemistry
The utility of diisobutyl phosphite in modern organic synthesis is primarily centered on its

participation in reactions that form new carbon-phosphorus (C-P) bonds. These phosphonate-

containing products are of high value, as the phosphonate moiety is a well-established

phosphate mimic in medicinal chemistry, imparting improved stability and bioavailability to drug

candidates.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b049222?utm_src=pdf-body-img
https://files01.core.ac.uk/download/pdf/163099961.pdf
https://nanobioletters.com/wp-content/uploads/2021/06/22846808111.31753180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Pudovik and Kabachnik-Fields Reactions
The most prominent application of DIBP is in the Pudovik reaction and its three-component

variant, the Kabachnik-Fields reaction.[2][3] These reactions are cornerstone methods for the

synthesis of α-hydroxyphosphonates and α-aminophosphonates, respectively.

Pudovik Reaction: Involves the addition of the P-H bond of diisobutyl phosphite across the

C=O double bond of an aldehyde or ketone.

Kabachnik-Fields Reaction: A one-pot condensation of an aldehyde, an amine, and diisobutyl

phosphite to form an α-aminophosphonate.[3]

The mechanistic principle behind these reactions involves the nucleophilic attack of the

phosphorus atom on the electrophilic carbonyl or imine carbon. The choice of catalyst (acidic or

basic) is crucial as it modulates the reactivity of both the phosphite and the electrophile,

thereby dictating reaction efficiency and, in chiral systems, stereoselectivity.

The α-aminophosphonates synthesized via these methods are of particular interest as they are

structural analogs of α-amino acids and serve as key building blocks for bioactive molecules,

including compounds with potential antitumor and insecticidal properties.[2][4]
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Caption: Logical flow of the Kabachnik-Fields/Pudovik reaction pathway.

Experimental Protocol: Microwave-Assisted
Synthesis of an α-Aminophosphonate
This protocol describes a representative microwave-assisted Pudovik reaction for the synthesis

of diisobutyl ((butylamino)(phenyl)methyl)phosphonate. This method is chosen for its high

efficiency, reduced reaction times, and alignment with modern green chemistry principles. The

protocol is adapted from established procedures for similar dialkyl phosphites.[7]

Objective: To synthesize an α-aminophosphonate via the reaction of an imine with diisobutyl

phosphite.

Reactants:

N-benzylidene(butyl)amine (Imine 1a)

Diisobutyl phosphite (DBuP)

Solvent (if necessary, e.g., Toluene)

Procedure:

Imine Synthesis (Pre-reaction):

In a round-bottom flask, combine benzaldehyde (1.0 equiv) and n-butylamine (1.0 equiv).

The reaction is often spontaneous and exothermic. Stir at room temperature for 30

minutes.

Remove the water byproduct under reduced pressure to yield the crude N-

benzylidene(butyl)amine. Use directly in the next step.

Causality: Pre-forming the imine is a common strategy in the Pudovik reaction to ensure a

clean addition, as opposed to the one-pot three-component Kabachnik-Fields approach
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which can sometimes yield more byproducts.[8]

Pudovik Addition:

In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add N-

benzylidene(butyl)amine (1.0 equiv).

Add diisobutyl phosphite (1.2 equiv). Using a slight excess of the phosphite ensures

complete consumption of the limiting imine.[7]

Seal the vial with a septum cap.

Microwave Irradiation:

Place the vial in a microwave reactor.

Irradiate the mixture at 100 °C for 30 minutes.

Expertise Note: Microwave heating provides rapid and uniform energy transfer,

dramatically accelerating the reaction compared to conventional heating, which might

require several hours.[7]

Work-up and Purification:

After cooling, transfer the reaction mixture to a round-bottom flask.

Remove any volatile components under reduced pressure.

The resulting crude oil is purified by column chromatography on silica gel (eluent:

hexane/ethyl acetate gradient) to afford the pure diisobutyl ((butylamino)

(phenyl)methyl)phosphonate.

Validation:

Characterize the final product using ¹H NMR, ¹³C NMR, and ³¹P NMR spectroscopy to

confirm its structure and purity. The presence of a characteristic peak in the ³¹P NMR

spectrum (typically 20-30 ppm) is a key indicator of phosphonate formation. Mass

spectrometry should be used to confirm the molecular weight.
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Safety, Handling, and Storage
Diisobutyl phosphite is an irritant. Adherence to strict safety protocols is non-negotiable for

ensuring operator safety and experimental integrity.

GHS Hazard Information:[4]

Pictogram Signal Word Hazard Statements

GHS07 (Exclamation Mark) Warning

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Handle in a well-ventilated fume hood to avoid inhalation of any

vapors.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear nitrile or butyl rubber gloves. A lab coat is mandatory.

Respiratory Protection: Not typically required when handled in a fume hood.

Hygiene: Wash hands thoroughly after handling.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and wash

before reuse. If irritation occurs, get medical advice.

Inhalation: Remove victim to fresh air. If not breathing, give artificial respiration.
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Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances. It is noted as being moisture-sensitive.[7] While some suppliers

suggest refrigeration (2-8°C), others indicate room temperature storage is acceptable.[2] A cool

(<15°C) and dark place under an inert atmosphere is recommended for long-term stability and

to prevent gradual hydrolysis or oxidation.[7]

Caption: A logical workflow for responding to a diisobutyl phosphite spill.

Conclusion
Diisobutyl phosphite is a valuable and versatile reagent, not merely a chemical on a shelf but a

key enabler in the construction of complex molecules with significant biological potential. Its

true power is unlocked through a thorough understanding of its properties, reactivity—

particularly in C-P bond-forming reactions like the Pudovik addition—and the stringent safety

measures required for its use. By grounding experimental design in this foundational

knowledge, researchers can confidently and safely leverage diisobutyl phosphite to advance

the frontiers of drug discovery and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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